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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126

Sodium aluminum hydride (NaAlH4), also known as sodium alanate, is a complex metal
hydride that has garnered significant attention as a potential material for solid-state hydrogen
storage due to its relatively high hydrogen content (7.4 wt% theoretical) and favorable
thermodynamics for hydrogen release.[1][2] This guide provides a comprehensive overview of
the thermal decomposition of NaAlH4, detailing its decomposition pathways, thermodynamic
and kinetic parameters, and the experimental protocols used for its characterization.

Decomposition Pathway

The thermal decomposition of sodium aluminum hydride is a multi-step process that involves
the sequential release of hydrogen gas.[2][3] The process begins with the decomposition of
NaAlH4 into sodium hexahydridoaluminate (Na3AIH6), aluminum (Al), and hydrogen gas.[2][4]
This is followed by the decomposition of the intermediate Na3AIH6 into sodium hydride (NaH),
Al, and more hydrogen gas.[2][4] The final step, which requires significantly higher
temperatures, is the decomposition of NaH into sodium (Na) and hydrogen.[3][5]

The three distinct decomposition reactions are as follows:
o Step 1: 3NaAlH4 — NasAlHe + 2Al + 3H2 (releases 3.7 wt% H2)[4]
e Step 2: NasAlHe — 3NaH + Al + 1.5H2 (releases 1.85 wt% H2)[4]

e Step 3: 3NaH - 3Na + 1.5H2[3]
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For practical hydrogen storage applications, only the first two steps are generally considered,
offering a combined reversible hydrogen capacity of approximately 5.5 wt%.[4] The third step is
often disregarded due to its high decomposition temperature.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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